2-(4-Fluorophenyl)-1-(3-(thiazol-2-yloxy)azetidin-1-yl)ethanone

• IUPAC Name: 2-(4-fluorophenyl)-1-[3-(1,3-thiazol-2-yloxy)azetidin-1-yl]ethanone
• InChI: InChI=1S/C14H13FN2O2S/c15-11-3-1-10(2-4-11)7-13(18)17-8-12(9-17)19-14-16-5-6-20-14/h1-6,12H,7-9H2
• InChI Key: HWDAKGRWBCDFGZ-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)CC2=CC=C(C=C2)F)OC3=NC=CS3
• Molecular Formula: C14H13FN2O2S
• Molecular Weight: 292.33 g/mol

Description

2-(4-Fluorophenyl)-1-(3-(thiazol-2-yloxy)azetidin-1-yl)ethanone, also known as AZD-8055, is a potent and selective inhibitor of the mammalian target of rapamycin (mTOR). This chemical compound has gained significant attention in the field of cancer research due to its potential therapeutic applications.

Scientific Research Applications

Metabolism and Disposition in Humans

A study on the metabolism and disposition of a novel orexin receptor antagonist, which shares a structural similarity to the specified compound, highlighted its elimination mainly via feces and a minor pathway through urinary excretion. This comprehensive analysis provides insights into the compound's pharmacokinetics, including its metabolic pathways and the identification of principal circulating components and metabolites in plasma extracts (Renzulli et al., 2011).

Therapeutic Potential and Pharmacokinetics

Another study detailed the absorption, metabolism, and excretion characteristics of ezetimibe, a cholesterol absorption inhibitor, demonstrating its rapid absorption and extensive conjugation following oral administration. The findings include the identification of the main circulating metabolite in plasma and the metabolic pathway through glucuronidation, providing a foundation for understanding the pharmacokinetics of related compounds (Patrick et al., 2002).

Diagnostic Imaging Applications

Research on 18F-fluoro-A-85380, a radioligand for imaging central nicotinic acetylcholine receptors (nAChRs), reports its biodistribution and radiation dosimetry in healthy volunteers. This study exemplifies the application of fluorinated compounds in diagnostic imaging, particularly in PET scans, to visualize specific receptor systems in the human brain (Bottlaender et al., 2003).

Antidepressant and Anticonvulsant Effects

A study on benzo[d]thiazol derivatives, which are structurally related to the specified compound, investigated their potential antidepressant and anticonvulsant effects. The synthesis and pharmacological evaluation of these derivatives revealed significant effects in animal models, suggesting therapeutic potentials that could be explored in similar compounds (Jin et al., 2019).